4-Tert-butyl-N-[6-(2-hydroxyethoxy)-5-(3-methoxyphenoxy)pyrimidin-4-yl]benzenesulfonamide

• CAS No.: 150725-87-4
• Product Name: 4-Tert-butyl-N-[6-(2-hydroxyethoxy)-5-(3-methoxyphenoxy)pyrimidin-4-yl]benzenesulfonamide
• Molecular Formula: C23H27N3O6S
• Molecular Weight: 473.5 g/mol
• IUPAC Name: 4-tert-butyl-N-[6-(2-hydroxyethoxy)-5-(3-methoxyphenoxy)pyrimidin-4-yl]benzenesulfonamide
• Standard InChI: InChI=1S/C23H27N3O6S/c1-23(2,3)16-8-10-19(11-9-16)33(28,29)26-21-20(22(25-15-24-21)31-13-12-27)32-18-7-5-6-17(14-18)30-4/h5-11,14-15,27H,12-13H2,1-4H3,(H,24,25,26)
• Standard InChIKey: ZNXOKLWCOWOECF-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NC2=C(C(=NC=N2)OCCO)OC3=CC=CC(=C3)OC
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NC2=C(C(=NC=N2)OCCO)OC3=CC=CC(=C3)OC
• Appearance: Solid powder
• Description: RO462005 is an endothelin receptor selective agonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4-tert-butyl-N-(6-(2-hydroxyethoxy)-5-(3-methoxyphenoxy)-4-pyrimidinyl)benzenesulfonamide; Ro 46-2005; Ro-46-2005; Ro46-2005
• Reference: 1: Maguire JJ, Kuc RE, Davenport AP. Defining the affinity and receptor sub-type; 2: Bacon CR, Davenport AP. Endothelin receptors in human coronary artery and; 3: Peter MG, Davenport AP. Characterization of the endothelin receptor selective; 4: Davenport AP, Kuc RE, Hoskins SL, Karet FE, Fitzgerald F. [125I]-PD151242: a
• PubChem Compound: 122044
• Last Modified: Nov 11 2021